Cas no 835619-44-8 (1H-Indole-3-propanoic acid, 5-ethyl-)

• Product Name: 1H-Indole-3-propanoic acid, 5-ethyl-
• CAS No: 835619-44-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1808728
• PubChem ID: 17984209
• Update Time: 2025-04-21

1H-Indole-3-propanoic acid, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 5-ethyl-
• 3-(5-ethyl-1H-indol-3-yl)-propionic acid
• SCHEMBL3024972
• DB-365552
• PDLURCUTKYHZAU-UHFFFAOYSA-N
• 835619-44-8

• Inchi： 1S/C13H15NO2/c1-2-9-3-5-12-11(7-9)10(8-14-12)4-6-13(15)16/h3,5,7-8,14H,2,4,6H2,1H3,(H,15,16)
• InChI Key： PDLURCUTKYHZAU-UHFFFAOYSA-N
• SMILES： OC(CCC1=CNC2C=CC(CC)=CC1=2)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų